4-acetyl-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
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Overview
Description
Benzothiazole derivatives are a class of compounds that have been widely studied due to their diverse biological activities . They are known to exhibit antimicrobial, antifungal, anticancer, and anti-inflammatory properties . The compound you mentioned seems to be a derivative of benzothiazole, but without specific studies or papers, it’s difficult to provide a detailed description.
Molecular Structure Analysis
Benzothiazole derivatives generally have a bicyclic structure with a benzene ring fused to a thiazole ring . The exact molecular structure of “4-acetyl-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide” would need to be determined through techniques such as X-ray crystallography .Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives can vary widely depending on the specific substituents present on the benzothiazole ring . Without specific information on “this compound”, it’s difficult to provide a detailed analysis of its chemical reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Properties such as melting point, boiling point, solubility, and stability can be predicted based on the compound’s structure and the functional groups present .Scientific Research Applications
Antitumor Activities
Benzothiazole derivatives, including compounds structurally related to 4-acetyl-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide, have been explored for their antitumor properties. These compounds show potent and selective activity against several cancer cell lines, including breast, ovarian, colon, and renal cell lines. The mechanism of action is believed to be novel and involves the metabolism of the compounds, where N-acetylation plays a crucial role. Studies suggest that the antitumor activity is influenced by the nature of the substituents on the benzothiazole ring, highlighting the significance of chemical modifications in enhancing therapeutic potential (Chua et al., 1999).
Fluorescence Enhancement for Metal Ion Detection
A thioamide derivative of benzothiazole has been developed for the selective and sensitive detection of Hg2+ ions, showcasing the utility of benzothiazole derivatives in environmental and analytical chemistry. This derivative exhibits a significant fluorescence enhancement upon interaction with Hg2+ ions, demonstrating its potential as a fluorogenic chemodosimeter. Such applications are crucial for monitoring environmental pollution and developing sensitive analytical methods for metal ion detection (Song et al., 2006).
Synthesis of Novel Compounds
Research into benzothiazole derivatives has led to the synthesis of various novel compounds with potential applications in drug development and material science. For instance, novel (4-oxothiazolidine-2-ylidene)benzamide derivatives have been synthesized through a one-pot, multicomponent process. These compounds have been characterized for their structural properties, paving the way for further exploration of their biological and physicochemical properties (Hossaini et al., 2017).
Mechanism of Action
Target of Action
The primary target of this compound is the Cyclooxygenase (COX) enzymes . These enzymes play a crucial role in the inflammatory response by catalyzing the conversion of arachidonic acid to prostaglandins .
Mode of Action
The compound interacts with the COX enzymes, inhibiting their activity . This inhibition prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation .
Biochemical Pathways
The compound affects the arachidonic acid pathway . By inhibiting COX enzymes, it disrupts the production of prostaglandins, which are key mediators of inflammation . This can have downstream effects on various inflammatory responses in the body .
Result of Action
The inhibition of COX enzymes and subsequent reduction in prostaglandin production results in a decrease in inflammation . This can have beneficial effects in conditions where inflammation is a key factor .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-acetyl-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13FN2O2S/c1-10(21)11-6-8-12(9-7-11)16(22)19-17-20(2)15-13(18)4-3-5-14(15)23-17/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYBLZCCFEGAJKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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